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Compound of Interest

(2-Pyrrolidin-1-
Compound Name:
ylphenyl)methylamine

Cat. No.: B1336485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information for the chemical
compound (2-Pyrrolidin-1-ylphenyl)methylamine, with a focus on its identification and a
general discussion of the relevance of related structures in medicinal chemistry. The
information presented is intended to serve as a foundational resource for researchers and
professionals in drug development.

Chemical Identification and Properties

(2-Pyrrolidin-1-ylphenyl)methylamine is a chemical compound with the unique Chemical
Abstracts Service (CAS) number 72752-53-5[1]. This identifier is crucial for unambiguous
identification in databases and literature. While specific experimental data for this particular
isomer is limited in publicly accessible resources, the general properties of related pyrrolidine-
containing aromatic amines suggest its potential as a scaffold in medicinal chemistry.

Below is a summary of the key identifiers for (2-Pyrrolidin-1-ylphenyl)methylamine and a
related isomer, (3-Pyrrolidin-1-ylphenyl)methylamine, for which more data is available.
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(2-Pyrrolidin-1- (3-Pyrrolidin-1-
Property . .

ylphenyl)methylamine ylphenyl)methylamine
CAS Number 72752-53-5[1] 175696-70-5[2][3]
Molecular Formula C11H16N2 C11H16N2[3]
Molecular Weight Not explicitly found 176.26 g/mol [3]

[2-(pyrrolidin-1-

yl)phenyllmethanamine, 1-(2-

Pyrrolidin-1-

ylphenyl)methanamine, 2-(1- (3-(Pyrrolidin-1-
Synonyms

Pyrrolidinyl)benzenemethanam  yl)phenyl)methanamine[3]
ine, 2-Pyrrolidin-1-yl-
benzylamine, 2-

Pyrrolidinobenzylamine[1]

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of (2-Pyrrolidin-1-
ylphenyl)methylamine are not readily available in the public domain. However, the synthesis
of substituted pyrrolidines is a well-established area of organic chemistry. General methods
often involve the reaction of a suitable aniline or benzylamine with a cyclopropane derivative or
other precursors to form the pyrrolidine ring.[4]

The following diagram illustrates a generalized workflow for the synthesis and purification of a
substituted pyrrolidine derivative, which could be adapted for the synthesis of (2-Pyrrolidin-1-
ylphenyl)methylamine.
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A generalized workflow for the synthesis and purification of a substituted pyrrolidine.

Relevance in Drug Discovery and Signaling
Pathways

While no specific signaling pathways involving (2-Pyrrolidin-1-ylphenyl)methylamine have
been documented in the searched literature, the broader class of pyrrolidine-containing
compounds and 2-phenethylamines are of significant interest in medicinal chemistry.[5][6]
These scaffolds are present in numerous biologically active molecules that target a variety of
receptors and enzymes. For instance, derivatives of pyrrolidine have been investigated as
antagonists for opioid receptors and are integral to the structure of various pharmaceuticals.[7]

The logical progression from a novel chemical entity to a potential therapeutic agent is a
complex, multi-stage process. The diagram below outlines a simplified logical relationship in a
typical drug discovery and development pipeline where a compound like (2-Pyrrolidin-1-
ylphenyl)methylamine could theoretically be evaluated.
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A simplified logical flow in early-stage drug discovery and development.
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Safety Information

A safety data sheet (SDS) for the isomer (3-Pyrrolidin-1-ylphenyl)methylamine indicates that it
is considered hazardous, causing severe skin burns and eye damage, and may cause
respiratory irritation.[2] While a specific SDS for the 2-isomer was not found, it is prudent to
handle it with similar precautions in a laboratory setting, including the use of appropriate
personal protective equipment (PPE) such as gloves, safety goggles, and a lab coat, and to
work in a well-ventilated area.[2]

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety or handling guide. Always refer to a certified Safety Data Sheet (SDS)
for the specific compound and follow all institutional and regulatory safety guidelines.

This guide summarizes the currently available information on (2-Pyrrolidin-1-
ylphenyl)methylamine. Further research would be necessary to fully characterize its
chemical, physical, and biological properties. The provided diagrams offer a general framework
for understanding the synthesis and potential application of this and related compounds in a
research and development context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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